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Compound of Interest

Compound Name: Medroxyprogesterone-d3

Cat. No.: B602718

Introduction

Medroxyprogesterone acetate (MPA), a synthetic progestin, is widely used in hormone therapy
and contraception. The accurate quantification of MPA and its metabolites in human plasma is
crucial for pharmacokinetic studies and therapeutic drug monitoring. Medroxyprogesterone-
d3 serves as an ideal internal standard for mass spectrometry-based bioanalytical methods
due to its similar chemical properties to MPA and its distinct mass-to-charge ratio. This
application note details a robust and reliable solid-phase extraction (SPE) protocol for the
selective isolation and concentration of Medroxyprogesterone-d3 from human plasma prior to
LC-MS/MS analysis. The use of C18 SPE cartridges provides a streamlined workflow, ensuring
high recovery and minimal matrix effects, which is essential for accurate and precise
guantification in a high-throughput laboratory setting.

Principle

This protocol employs a reversed-phase SPE mechanism using a C18 sorbent. After a protein
precipitation step to remove high-molecular-weight interferences, the plasma sample is loaded
onto a conditioned and equilibrated C18 cartridge. The non-polar Medroxyprogesterone-d3 is
retained on the hydrophobic stationary phase, while polar matrix components are washed
away. A final elution with a high-percentage organic solvent effectively recovers the analyte of
interest, ready for subsequent analysis.
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Quantitative Data Summary

The following table summarizes typical performance characteristics of extraction methods for

medroxyprogesterone from human plasma. While specific data for Medroxyprogesterone-d3
is not explicitly detailed in the cited literature, its behavior is expected to be identical to that of
Medroxyprogesterone Acetate (MPA) during extraction.

Parameter Value Extraction Method Reference
Liquid-Liquid
Recovery 76.1% i [1]
Extraction
Matrix Effect (lon Liquid-Liquid
_ 32.1% , [2]
Suppression) Extraction
Minimal o
) ) Liquid-Liquid
Relative Matrix Effect (compensated by ) [2]
Extraction

internal standard)

Inter- and Intra-day Liquid-Liquid

N < 9.0% ) [1]
Precision (RSD) Extraction
Liquid-Liquid
Accuracy 96.2% - 108.7% ) [3]
Extraction
Lower Limit of Liquid-Liquid
I 40 ng/L . [1]
Quantification (LLOQ) Extraction

Note: The provided data is for Medroxyprogesterone Acetate (MPA) and serves as a reference
for the expected performance of Medroxyprogesterone-d3 extraction.

Experimental Protocol: SPE of
Medroxyprogesterone-d3 from Human Plasma

This protocol is intended for the extraction of Medroxyprogesterone-d3 from 1 mL of human
plasma using C18 SPE cartridges.

Materials and Reagents:
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e Human plasma (K2EDTA)

* Medroxyprogesterone-d3 (Internal Standard)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (LC-MS grade)

e Zinc Sulfate solution (2% w/v in water)

e C18 SPE Cartridges (e.g., 500 mg, 3 mL)

e SPE Vacuum Manifold

e Centrifuge

o Evaporation system (e.g., nitrogen evaporator)

e Autosampler vials

Procedure:

o Sample Pre-treatment (Protein Precipitation):
1. Pipette 1.0 mL of human plasma into a centrifuge tube.

2. Spike the plasma sample with the appropriate concentration of Medroxyprogesterone-d3
internal standard solution.

3. Add 1.0 mL of 2% zinc sulfate solution to the plasma sample.
4. Vortex the mixture for 30 seconds to precipitate proteins.
5. Centrifuge at 4000 rpm for 10 minutes.

6. Carefully collect the supernatant for SPE.
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SPE Cartridge Conditioning:

1. Place the C18 SPE cartridges on the vacuum manifold.

2. Pass 3 mL of methanol through each cartridge. Do not allow the cartridge to dry.

SPE Cartridge Equilibration:

1. Pass 3 mL of LC-MS grade water through each cartridge. Do not allow the cartridge to dry.
Sample Loading:

1. Load the supernatant from the pre-treatment step onto the corresponding SPE cartridge.

2. Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of
approximately 1-2 mL/minute.

Washing:

1. Wash the cartridge with 3 mL of 20% methanol in water to remove polar interferences.
2. Apply vacuum until the sorbent is completely dry (approximately 5 minutes).

Elution:

1. Place collection tubes inside the vacuum manifold.

2. Elute the Medroxyprogesterone-d3 from the cartridge with 2 x 1.5 mL of methanol.
Evaporation and Reconstitution:

1. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

2. Reconstitute the dried residue in 100 pL of the mobile phase used for the LC-MS/MS
analysis.

3. Vortex for 20 seconds to ensure complete dissolution.

4. Transfer the reconstituted sample to an autosampler vial for analysis.
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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